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Compound of Interest

Compound Name:
(2-Bromo-4-

fluorophenyl)hydrazine

CAS No.: 299440-21-4

Cat. No.: B3258004

Get Quote

Technical Monograph: (2-Bromo-4-
fluorophenyl)hydrazine
Executive Summary
(2-Bromo-4-fluorophenyl)hydrazine (typically supplied as the hydrochloride salt) is a

specialized hydrazine building block used primarily in the regioselective synthesis of

polysubstituted heterocycles. Its strategic value lies in its substitution pattern: the 2-bromo

substituent directs Fischer Indole Cyclization to the unsubstituted ortho position, yielding 7-

bromo-5-fluoroindoles. This provides a "pre-installed" handle at the difficult-to-access 7-

position, enabling late-stage diversification via palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig) without competing sterics from the indole nitrogen.

Part 1: Chemical Identity & Physiochemical
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The compound is most stable and commercially available as the monohydrochloride salt. The

free base is prone to oxidation and is typically generated in situ.

Core Identifiers
Parameter Detail

Primary Name
(2-Bromo-4-fluorophenyl)hydrazine

hydrochloride

CAS Number (HCl) 571170-91-7

CAS Number (Free Base) Not widely established; refer to HCl salt

Molecular Formula C₆H₆BrFN₂[1][2][3][4][5][6][7] · HCl

Molecular Weight 241.49 g/mol (Salt); 205.03 g/mol (Free Base)

Appearance Off-white to beige crystalline solid

Solubility
Soluble in DMSO, Methanol, Water (hot);

Insoluble in non-polar solvents

Structural Descriptors[2][10][11][12]
SMILES (Free Base):Nc1ccc(F)cc1Br (Note: Hydrazine group implied as substituent)

Corrected: NNc1c(Br)cc(F)cc1

InChIKey:RJJQYRJBFRVSEQ-UHFFFAOYSA-N (HCl Salt)[6]

Part 2: Synthetic Pathways & Mechanisms[1]
Synthesis from 2-Bromo-4-fluoroaniline
The industrial standard for production is the Diazotization-Reduction sequence. This route

preserves the halogenation pattern on the aromatic ring.

Protocol Overview:

Diazotization: The aniline precursor is treated with sodium nitrite (NaNO₂) in concentrated

HCl at -5°C to 0°C. The temperature must be strictly controlled to prevent diazonium salt
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decomposition (explosion hazard).

Reduction: The diazonium intermediate is reduced using Stannous Chloride (SnCl₂) or

Sodium Sulfite (Na₂SO₃).[8] SnCl₂ is preferred for laboratory scale due to cleaner

conversion, though it requires rigorous acidic workup to remove tin salts.[8]

Mechanistic Workflow (DOT Diagram)
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Figure 1: Synthetic route via diazotization-reduction.[1][4][7][8][9][10][11][12][13] Strict

temperature control is required during the diazonium formation step.

Critical Process Parameters
Acid Concentration: Requires >4M HCl to prevent the formation of triazenes (diazoamino

compounds).[8]

Stirring: Vigorous agitation is essential during the addition of NaNO₂ to prevent localized

hotspots.

Isolation: The product precipitates as the hydrochloride salt upon cooling and addition of

concentrated HCl.

Part 3: Applications in Drug Discovery[1][2]
The "7-Bromo" Advantage in Indole Synthesis
The primary utility of this hydrazine is in the Fischer Indole Synthesis. When reacted with a

ketone, the cyclization regiochemistry is dictated by the existing substituents.[8]

Regioselectivity: The 2-position is blocked by Bromine.

Outcome: Cyclization occurs exclusively at the 6-position.
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Product:7-Bromo-5-fluoroindole.

This scaffold is highly valuable because the 7-bromo group is orthogonal to the 5-fluoro group.

The bromine can be replaced via cross-coupling to introduce solubility-enhancing groups or

heteroaromatics, while the fluorine modulates metabolic stability (blocking P450 oxidation at

the 5-position).

Reaction Pathway Diagram (DOT)
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Figure 2: Fischer Indole Synthesis pathway. The steric bulk of the 2-bromo group directs

cyclization to the 6-position, yielding 7,5-disubstituted indoles.

Experimental Protocol: General Fischer Indole
Synthesis
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Objective: Synthesis of 7-bromo-5-fluoro-3-methylindole.

Condensation: Dissolve (2-Bromo-4-fluorophenyl)hydrazine HCl (1.0 equiv) and

Propionaldehyde (or ketone equivalent) (1.1 equiv) in Ethanol. Stir at RT for 2 hours.

Cyclization: Add Polyphosphoric Acid (PPA) or ZnCl₂ (2.0 equiv).[8] Heat to 80-100°C for 4–6

hours.

Workup: Pour into ice water. Neutralize with NaOH. Extract with Ethyl Acetate.[14][7]

Purification: Flash chromatography (Hexanes/EtOAc).

Part 4: Handling, Stability & Safety[5][9]
Hazard Profile

GHS Classification: Acute Toxicity (Oral/Dermal/Inhalation), Skin Irritant, Eye Irritant.[8]

Specific Hazard: Hydrazines are potential sensitizers and suspected carcinogens.[14]

Handle in a fume hood.

Incompatibility: Avoid contact with strong oxidizing agents (risk of fire/explosion) and strong

bases (liberates free hydrazine).[8]

Storage & Stability
State: The Hydrochloride salt is hygroscopic but chemically stable.

Conditions: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Shelf Life: 12–24 months if kept dry.[14] Darkening of the solid indicates oxidation (formation

of azo/azoxy impurities).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pdf.benchchem.com/3056/The_Biological_Potential_of_1_2_Bis_4_bromobenzoyl_hydrazine_Derivatives_A_Technical_Overview_for_Drug_Discovery_Professionals.pdf
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra10716a
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra10716a
https://chem-space.com/CSSB00159323770-A31396
https://www.benchchem.com/product/b3258004/docs#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/product/b3258004/docs#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/product/b3258004/docs#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/product/b3258004/docs#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/product/b3258004?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

